Cas no 1564662-51-6 (3-amino-2-(2,2-difluoroethoxy)benzamide)

• Product Name: 3-amino-2-(2,2-difluoroethoxy)benzamide
• CAS No: 1564662-51-6
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• MDL: MFCD26046568
• CID: 4606357
• PubChem ID: 112579931
• Update Time: 2025-11-07

3-amino-2-(2,2-difluoroethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2,2-difluoroethoxy)benzamide

• MDL： MFCD26046568
• Inchi： 1S/C9H10F2N2O2/c10-7(11)4-15-8-5(9(13)14)2-1-3-6(8)12/h1-3,7H,4,12H2,(H2,13,14)
• InChI Key： WVIPRUDHZZUGND-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC(N)=C1OCC(F)F

Additional information on 3-amino-2-(2,2-difluoroethoxy)benzamide

Introduction to 3-amino-2-(2,2-difluoroethoxy)benzamide (CAS No. 1564662-51-6)

3-amino-2-(2,2-difluoroethoxy)benzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number 1564662-51-6, belongs to a class of benzamide derivatives that exhibit promising biological activities. The presence of both amino and difluoroethoxy functional groups in its molecular structure imparts distinct chemical reactivity and potential therapeutic applications, making it a subject of intense research interest.

The molecular structure of 3-amino-2-(2,2-difluoroethoxy)benzamide can be described as a benzene ring substituted with an amino group at the 3-position and a 2,2-difluoroethoxy group at the 2-position. This arrangement creates a molecule with both hydrophilic and lipophilic characteristics, which is advantageous for drug design. The amino group serves as a potential site for hydrogen bonding interactions with biological targets, while the difluoroethoxy group introduces fluorine atoms that can enhance metabolic stability and binding affinity. Such structural features are often exploited in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-amino-2-(2,2-difluoroethoxy)benzamide and its derivatives. The compound has been investigated for its potential role in modulating various biological pathways, particularly those involved in inflammation, pain perception, and neurodegenerative diseases. Preliminary studies have suggested that this molecule may interact with specific enzymes and receptors, leading to therapeutic effects. For instance, its structural similarity to known bioactive molecules has prompted researchers to examine its potential as an inhibitor or modulator of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory processes.

One of the most compelling aspects of 3-amino-2-(2,2-difluoroethoxy)benzamide is its synthetic accessibility. The presence of well-defined functional groups allows for facile modifications through various chemical reactions, enabling the generation of a library of analogs with tailored properties. This flexibility is crucial for optimizing drug candidates during the preclinical development phase. Researchers have employed strategies such as Suzuki-Miyaura cross-coupling reactions to introduce additional aryl groups or modified aromatic rings into the core structure, further enhancing its pharmacological profile.

The difluoroethoxy moiety in 3-amino-2-(2,2-difluoroethoxy)benzamide is particularly noteworthy due to its ability to influence drug metabolism and pharmacokinetics. Fluorinated compounds are known to exhibit increased metabolic stability by resisting degradation by cytochrome P450 enzymes. This characteristic can lead to prolonged half-lives and improved bioavailability upon oral administration. Moreover, fluorine atoms can enhance binding interactions by increasing lipophilicity and electronic effects on the target site. These properties make 3-amino-2-(2,2-difluoroethoxy)benzamide an attractive scaffold for developing drugs with enhanced efficacy and reduced side effects.

Recent advances in computational chemistry have also contributed to the study of 3-amino-2-(2,2-difluoroethoxy)benzamide. Molecular modeling techniques have been used to predict binding affinities and identify potential interactions with biological targets such as proteins or nucleic acids. These simulations have provided valuable insights into the compound's mechanism of action and have guided experimental efforts toward optimizing its activity. For example, virtual screening has helped identify key residues on target proteins that are critical for binding, allowing researchers to design more potent derivatives.

The synthesis of 3-amino-2-(2,2-difluoroethoxy)benzamide involves multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions for introducing the amino group followed by etherification reactions to attach the difluoroethoxy moiety. Protecting group strategies may be employed to prevent unwanted side reactions during synthesis. The use of advanced techniques such as flow chemistry has also been explored to improve scalability and reproducibility in producing this compound.

In conclusion,3-amino-2-(2,2-difluoroethoxy)benzamide (CAS No. 1564662-51-6) represents a promising candidate for further exploration in drug discovery efforts. Its unique structural features offer opportunities for designing molecules with improved pharmacological properties. As research continues in this area,3-amino-2-(2,2-difluoroethoxy)benzamideand its derivatives may contribute significantly to addressing unmet medical needs across various therapeutic domains.